5-(3,5-Dichlorophenoxy)thiadiazole
Overview
Description
5-(3,5-Dichlorophenoxy)thiadiazole (5-DCPT) is a synthetic organic compound belonging to the class of thiadiazoles. It has a wide range of applications in the field of organic chemistry, particularly in the synthesis of organic compounds, drugs, and other materials. 5-DCPT is a highly versatile molecule and its unique properties have made it a popular choice for scientists and researchers in the pharmaceutical and chemical industries.
Scientific Research Applications
Dual Inhibitors Development
5-(3,5-Dichlorophenoxy)thiadiazole derivatives have been investigated for their potential as dual inhibitors of 5-lipoxygenase and cyclooxygenase. This research focused on developing compounds with a range of log P and pKa values, leading to the identification of potent inhibitors with applications in rat models of inflammation, demonstrating nonulcerogenic properties (Mullican et al., 1993).
Structural and Electronic Properties
Studies on 5-(3,5-Dichlorophenoxy)thiadiazole have included the characterization of its crystal and molecular structure using various spectroscopic techniques and X-ray diffraction. Additionally, computational methods like density functional theory have been employed to analyze its structural geometry, electronic properties, and potential applications as nonlinear optical (NLO) materials (Kerru et al., 2019).
Corrosion Inhibition
Some 1,3,4-thiadiazole derivatives, closely related to 5-(3,5-Dichlorophenoxy)thiadiazole, have been explored as corrosion inhibitors of mild steel in acidic environments. These studies utilize techniques like AC impedance to investigate the compounds' inhibitory properties and their relationship with quantum chemical parameters (Bentiss et al., 2007).
Antimicrobial and Antifungal Activities
Some derivatives of 5-(3,5-Dichlorophenoxy)thiadiazole have been synthesized and evaluated for their fungicidal activities. These compounds have displayed moderate fungicidal properties, showcasing their potential in antimicrobial applications (Xiao, 2009).
Antitumor Properties
Research has also been conducted on 5-(3,5-Dichlorophenoxy)thiadiazole derivatives for their potential antitumor properties. These studies have led to the synthesis of new compounds incorporating this nucleus and testing their effectiveness in inhibiting tumor cell growth (Abdel-Wahab et al., 2011).
properties
IUPAC Name |
5-(3,5-dichlorophenoxy)thiadiazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4Cl2N2OS/c9-5-1-6(10)3-7(2-5)13-8-4-11-12-14-8/h1-4H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZQWNJHGDFIWIO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1Cl)Cl)OC2=CN=NS2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4Cl2N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(3,5-Dichlorophenoxy)thiadiazole |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.